Methyl 2-{[4-(2-ethoxyethoxy)benzoyl]amino}benzoate

• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• IUPAC Name: methyl 2-[[4-(2-ethoxyethoxy)benzoyl]amino]benzoate
• InChI: InChI=1S/C19H21NO5/c1-3-24-12-13-25-15-10-8-14(9-11-15)18(21)20-17-7-5-4-6-16(17)19(22)23-2/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: MVJBORJELYCKJJ-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)OC

Description

Methyl 2-{[4-(2-ethoxyethoxy)benzoyl]amino}benzoate, also known as MEBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MEBA is a white crystalline powder with a molecular weight of 415.47 g/mol and a melting point of 128-130°C.

Mechanism of Action

The exact mechanism of action of Methyl 2-{[4-(2-ethoxyethoxy)benzoyl]amino}benzoate is not fully understood. However, studies have shown that this compound can induce cell death in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest. This compound's anti-inflammatory properties are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce cell death in cancer cells, inhibit the growth of cancer cells, and reduce inflammation in animal models. This compound has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-{[4-(2-ethoxyethoxy)benzoyl]amino}benzoate in lab experiments is its relatively simple synthesis method. This compound can be synthesized using a one-pot reaction, which yields high purity this compound. This compound has also been shown to have anticancer properties, anti-inflammatory properties, and potential applications in the treatment of Alzheimer's disease.
One of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood. Further studies are needed to elucidate the exact mechanism of action of this compound. This compound also needs to be studied further to determine its potential toxicity and side effects.

Future Directions

There are several future directions for Methyl 2-{[4-(2-ethoxyethoxy)benzoyl]amino}benzoate research. One potential direction is to study this compound's potential applications in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. This compound's ability to inhibit the aggregation of amyloid-beta peptides could also be studied further for its potential applications in the treatment of other neurodegenerative diseases.
Another future direction is to study this compound's potential as a chemotherapeutic agent. This compound's anticancer properties could be studied further to determine its potential as a standalone or combination therapy for various types of cancer.
Conclusion:
This compound is a chemical compound that has shown potential applications in various fields of scientific research. This compound has been shown to have anticancer properties, anti-inflammatory properties, and potential applications in the treatment of Alzheimer's disease. This compound's relatively simple synthesis method and potential applications make it an interesting compound for further research.

Synthesis Methods

Methyl 2-{[4-(2-ethoxyethoxy)benzoyl]amino}benzoate can be synthesized using a simple one-pot reaction. The reaction involves the condensation of 4-(2-ethoxyethoxy)benzoic acid with 4-aminobenzoic acid in the presence of thionyl chloride and methanol. The resulting product is then purified using column chromatography to obtain pure this compound. The synthesis method is relatively simple and yields high purity this compound.

Scientific Research Applications

Methyl 2-{[4-(2-ethoxyethoxy)benzoyl]amino}benzoate has shown potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. This compound has been shown to have anticancer properties and can induce cell death in cancer cells. This compound has also been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer.
This compound has also been studied for its anti-inflammatory properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.